Baeckea frutescens 5
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Overview
Description
BF 5 is an organic heterotetracyclic compound that is 2,3,10,12-tetrahydro-4H,11H-pyrano[2,3-a]xanthene-4,11-dione substituted by methyl groups at positions 6, 8, 10, and 10, and by hydroxy, isopropyl, methoxy, phenyl, and groups at positions 5, 12, 9, and 2, respectively (the S,R-enantiomer). It is isolated from the leaves of Baeckea frutescens and exhibits cytotoxicity against leukemia cells. It has a role as a metabolite and an antineoplastic agent. It is an ether, an extended flavonoid, an organic heterotetracyclic compound and a member of phenols.
Scientific Research Applications
Antibacterial Activity Against Resistant Strains Baeckea frutescens has been demonstrated to possess significant antibacterial activity, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA). A study highlighted the ethanol extract of Baeckea frutescens leaves, showing a high degree of antibacterial activity due to the presence of bioactive constituents such as alkaloids, flavonoids, steroids, terpenoids, phenols, and carbohydrates (Razmavar et al., 2014).
Antimicrobial and Antioxidant Properties Further research into Baeckea frutescens has investigated its total phenolic and flavonoid contents, which are associated with antimicrobial and antioxidant activities. The plant's crude extracts have shown remarkable antibacterial activity against various bacterial strains, including Escherichia coli and Salmonella typhi, and demonstrated good antioxidant activity in DPPH assay (Nisa et al., 2017).
Chemical Composition and Potential Applications The essential oil of Baeckea frutescens, extracted from its leaves and analyzed via GC-MS, includes a range of compounds such as tasmanone, β-pinene, and 1,8-cineole, which suggest its potential for pharmaceutical, cosmetic, and food industry applications due to its inhibitory, antibacterial, and antifungal properties (Toan et al., 2020).
Cytotoxic Properties and Cancer Research Studies have also explored the cytotoxic properties of Baeckea frutescens, particularly against breast cancer cells. Extracts from the branches of Baeckea frutescens have shown potent selective cytotoxic activity against MCF-7 breast cancer cells, indicating a potential role in breast cancer treatment and the regulation of metabolic reprogramming in cancer cells (Shahruzaman et al., 2019).
Variability and Ecological Impact Research into the wood vessel characteristics of Baeckea frutescens has revealed that recreational activities can influence its anatomical structure, such as vessel arrangements, highlighting the plant's adaptability and response to environmental changes. This suggests that Baeckea frutescens can serve as a model for studying ecological impact on plant physiology (Zawawi et al., 2012).
properties
Molecular Formula |
C30H32O6 |
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Molecular Weight |
488.6 g/mol |
IUPAC Name |
(2S,12R)-5-hydroxy-9-methoxy-6,8,10,10-tetramethyl-2-phenyl-12-propan-2-yl-3,12-dihydro-2H-pyrano[2,3-a]xanthene-4,11-dione |
InChI |
InChI=1S/C30H32O6/c1-14(2)20-22-25(36-26-16(4)29(34-7)30(5,6)28(33)23(20)26)15(3)24(32)21-18(31)13-19(35-27(21)22)17-11-9-8-10-12-17/h8-12,14,19-20,32H,13H2,1-7H3/t19-,20+/m0/s1 |
InChI Key |
NJQFCQXFOHVYQJ-VQTJNVASSA-N |
Isomeric SMILES |
CC1=C(C2=C(C3=C1OC4=C([C@@H]3C(C)C)C(=O)C(C(=C4C)OC)(C)C)O[C@@H](CC2=O)C5=CC=CC=C5)O |
SMILES |
CC1=C(C2=C(C3=C1OC4=C(C3C(C)C)C(=O)C(C(=C4C)OC)(C)C)OC(CC2=O)C5=CC=CC=C5)O |
Canonical SMILES |
CC1=C(C2=C(C3=C1OC4=C(C3C(C)C)C(=O)C(C(=C4C)OC)(C)C)OC(CC2=O)C5=CC=CC=C5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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